Cas no 2172032-06-1 (3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid
• CAS No: 2172032-06-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6470448
• PubChem ID: 165542873
• Update Time: 2025-07-17

3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid
• 3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid
• EN300-1500636
• 2172032-06-1

• Inchi： 1S/C28H32N2O5/c1-28(18-11-12-18,15-25(31)29-19-13-10-17(14-19)26(32)33)30-27(34)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,17-19,24H,10-16H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： WADSPVCULYOALT-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid

Research Brief on 2172032-06-1 and 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic Acid

This research brief provides an in-depth analysis of the latest developments related to the compound 2172032-06-1 and the specific product 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid. These compounds have garnered significant attention in the field of chemical biology and medicinal chemistry due to their potential applications in drug discovery and development. The brief synthesizes recent findings from peer-reviewed journals, patents, and industry reports to offer a comprehensive overview of their chemical properties, biological activities, and therapeutic potentials.

The compound 2172032-06-1, a unique chemical entity, has been identified as a promising candidate for targeting specific biological pathways. Recent studies have explored its role in modulating enzyme activity, particularly in the context of inflammatory and oncological diseases. The structural complexity of 2172032-06-1 allows for diverse interactions with biological targets, making it a versatile scaffold for further derivatization and optimization. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding mechanisms and pharmacokinetic profiles.

3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid, on the other hand, represents a specialized derivative designed for peptide synthesis and proteomics research. Its incorporation of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern drug development. Recent publications highlight its efficacy in improving yield and purity during peptide chain assembly, as well as its compatibility with automated synthesis platforms. The cyclopropyl and cyclopentane moieties contribute to its conformational rigidity, which is advantageous for designing peptidomimetics with enhanced stability and bioavailability.

Key findings from recent studies indicate that both compounds exhibit favorable in vitro and in vivo profiles. For instance, 2172032-06-1 has demonstrated potent inhibitory effects against specific kinases implicated in cancer progression, with IC50 values in the nanomolar range. Similarly, 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid has been successfully employed in the synthesis of bioactive peptides targeting G-protein-coupled receptors (GPCRs), showcasing its versatility in medicinal chemistry applications. These results underscore the potential of these compounds as valuable tools for both basic research and therapeutic development.

Future research directions include further optimization of the pharmacokinetic properties of 2172032-06-1 to enhance its drug-like characteristics, as well as expanding the applications of 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid in the design of novel peptide-based therapeutics. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications. This brief serves as a timely update for researchers and stakeholders in the chemical biology and pharmaceutical sectors, providing actionable insights into the latest advancements in this rapidly evolving field.